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Compound of Interest

Compound Name: 2-Benzylamino-4-methylpyridine

Cat. No.: B077082 Get Quote

Application Notes and Protocols for 2-Benzylamino-
4-methylpyridine
For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 2-Benzylamino-4-
methylpyridine as a versatile building block for the synthesis of novel compounds with

potential therapeutic applications. The document outlines its synthesis, potential applications in

kinase inhibition, and detailed experimental protocols.

Overview of 2-Benzylamino-4-methylpyridine
2-Benzylamino-4-methylpyridine (CAS: 58088-62-3) is a substituted pyridine derivative that

serves as a valuable scaffold in medicinal chemistry.[1][2] Its structure combines the

biologically significant 2-aminopyridine motif with a benzyl group, making it an attractive starting

point for developing novel therapeutics. The 2-aminopyridine core is a well-established

pharmacophore found in numerous kinase inhibitors, while the benzyl group can be modified to

explore structure-activity relationships (SAR) and optimize compound properties.[3] While

direct literature on this specific building block is limited, its constituent parts are prevalent in a

variety of biologically active molecules, particularly kinase inhibitors and other targeted

therapies.
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Molecular Formula: C₁₃H₁₄N₂[1][2]

Molecular Weight: 198.26 g/mol [1][2]

Melting Point: 98-100 °C[1][2]

Synthesis of 2-Benzylamino-4-methylpyridine
While a specific published protocol is not readily available, a standard and reliable method for

the synthesis of 2-Benzylamino-4-methylpyridine is via nucleophilic substitution of a leaving

group on the pyridine ring or by reductive amination. The following protocol is a general

procedure based on the reaction of the readily available 2-amino-4-methylpyridine.

Protocol: Synthesis via N-Alkylation
This protocol describes the synthesis from 2-amino-4-methylpyridine and benzyl chloride.

Materials:

2-Amino-4-methylpyridine

Benzyl chloride

Sodium hydride (NaH), 60% dispersion in mineral oil

Anhydrous N,N-Dimethylformamide (DMF)

Ethyl acetate (EtOAc)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Procedure:
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To a flame-dried, three-neck round-bottom flask under an inert atmosphere (e.g., nitrogen or

argon), add 2-amino-4-methylpyridine (1.0 eq).

Dissolve the starting material in anhydrous DMF.

Cool the solution to 0 °C using an ice bath.

Carefully add sodium hydride (1.2 eq) portion-wise to the stirred solution. Allow the mixture

to stir at 0 °C for 30 minutes.

Slowly add benzyl chloride (1.1 eq) dropwise to the reaction mixture.

Allow the reaction to warm to room temperature and stir for 12-16 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, carefully quench the reaction by slowly adding saturated aqueous

NaHCO₃ solution.

Extract the aqueous layer with ethyl acetate (3 x volumes).

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced

pressure.

Purify the crude product by flash column chromatography on silica gel to yield 2-
Benzylamino-4-methylpyridine.
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Synthesis Workflow
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Drug Discovery Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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